Cas no 200814-17-1 (1,8-Dihydro-8,8-dimethylpyrano2,3quinolin-2-one)

1,8-Dihydro-8,8-dimethylpyrano2,3quinolin-2-one Properties

Names and Identifiers

• 1,8-Dihydro-8,8-dimethylpyrano[2,3]quinolin-2-one
• 1,8-DIHYDRO-8,8-DIMETHYLPYRANO(2,3)QUINOLIN-2-ONE
• 8,8-dimethyl-1H-pyrano[2,3-h]quinolin-2-one
• 2H-Pyrano[2,3-h]quinolin-2-one,1,8-dihydro-8,8-dimethyl
• CHEMBL159724
• AKOS015962218
• DTXSID10449289
• AC-16202
• 200814-17-1
• 8,8-Dimethyl-1,8-dihydro-2H-pyrano[2,3-h]quinolin-2-one
• +Expand

• InChIKey： KRWYXVGRIHXUHX-UHFFFAOYSA-N
• Inchi： 1S/C14H13NO2/c1-14(2)8-7-10-11(17-14)5-3-9-4-6-12(16)15-13(9)10/h3-8H,1-2H3,(H,15,16)
• SMILES： CC1(C)OC2=CC=C3C(=C2C=C1)NC(=O)C=C3

Computed Properties

• Exact Mass: 227.09500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 227.094628657g/mol
• Heavy Atom Count: 17
• Complexity: 397
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• LogP: 2.71230
• PSA: 42.09000
• Refractive Index: 1.585
• Boiling Point: 415.671°C at 760 mmHg
• Flash Point: 205.19°C
• Density: 1.186